![molecular formula C17H18ClNO3 B4722283 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide](/img/structure/B4722283.png)
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide
Overview
Description
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide, also known as O-Desmethylvenlafaxine, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is a metabolite of the antidepressant drug Venlafaxine and has been found to have a similar mechanism of action. In
Mechanism of Action
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in an improvement in mood and a reduction in pain perception.
Biochemical and Physiological Effects
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine has been found to have several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. The compound has also been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which plays a role in the body's stress response.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine in lab experiments is that it has a well-established mechanism of action. This makes it easier to study its effects on the brain and other physiological systems. However, one limitation of using this compound is that it is not widely available and can be expensive to synthesize.
Future Directions
There are several future directions for research on 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine. One area of interest is the potential use of the compound in the treatment of neuropathic pain and fibromyalgia. Another area of research is the development of more efficient synthesis methods for the compound. Additionally, there is a need for further studies on the long-term effects of 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine on the brain and other physiological systems.
Conclusion
In conclusion, 2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound has a well-established mechanism of action and has been found to have antidepressant, anxiolytic, and analgesic effects. However, further research is needed to fully understand the potential of this compound and its limitations.
Scientific Research Applications
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamideenlafaxine has been extensively studied for its potential therapeutic applications. It has been found to have antidepressant, anxiolytic, and analgesic effects. The compound has also been studied for its potential use in the treatment of neuropathic pain, fibromyalgia, and hot flashes.
properties
IUPAC Name |
2-(3-chlorophenoxy)-N-(4-methoxy-2-methylphenyl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3/c1-11-9-14(21-3)7-8-16(11)19-17(20)12(2)22-15-6-4-5-13(18)10-15/h4-10,12H,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKQUAVDWZCCSQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C(C)OC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.